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Compound of Interest

Compound Name: visamminol-3'-O-glucoside

Cat. No.: B13423743

For Researchers, Scientists, and Drug Development Professionals

Introduction

Visamminol-3'-O-glucoside is a naturally occurring chromone glycoside first isolated from
Saposhnikovia divaricata.[1] As a purified phytochemical, it serves as a critical chemical
standard for various applications in natural product research, quality control, and
pharmacological studies. Its availability as a high-purity reference material enables accurate
guantification, identification, and bioactivity assessment of herbal extracts and related
pharmaceutical preparations. These application notes provide detailed protocols for the use of
visamminol-3'-0-glucoside as a chemical standard, along with relevant physicochemical data
and insights into its biological context.

Physicochemical Properties and Handling

Visamminol-3'-O-glucoside is commercially available as a high-purity (>98% by HPLC)
powder. Proper handling and storage are crucial to maintain its integrity as a chemical
standard.
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Property Value Source
CAS Number 2254096-98-3 [2]
Molecular Formula C21H26010 [2]
Molecular Weight 438.43 g/mol [2]
Appearance Powder [2]

Soluble in DMSO, Acetone,

Chloroform, Dichloromethane,

Ethyl Acetate. For enhanced
Solubility solubility, warming the solution  [2]

to 37°C and using an

ultrasonic bath is

recommended.

Store desiccated at -20°C.
Storage Stock solutions can be stored [2]

at -20°C for several months.

Applications in Chemical Analysis

As a certified reference material, visamminol-3'-O-glucoside is primarily used for the
qualitative and quantitative analysis of complex mixtures, such as plant extracts.

Qualitative Analysis by UPLC-QTOF-MS

Objective: To identify visamminol-3'-O-glucoside in a sample matrix based on its accurate
mass and fragmentation pattern.

Protocol:

o Standard Preparation: Prepare a 1 mg/mL stock solution of visamminol-3'-O-glucoside in
methanol. Further dilute to a working concentration of 1 pg/mL.

o Sample Preparation: Extract the sample of interest (e.g., powdered Saposhnikovia divaricata
root) with 50% ethanol using ultrasonication. Filter the extract through a 0.22 um syringe
filter.
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o Chromatographic Conditions:
o System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.
o Column: C18 column (e.g., 2.1 x 100 mm, 1.7 um).

o Mobile Phase: Gradient elution with (A) 0.1% formic acid in water and (B) 0.1% formic acid
in acetonitrile.

o Flow Rate: 0.3 mL/min.
o Column Temperature: 40°C.
o Injection Volume: 2 pL.

e Mass Spectrometry Conditions:

o System: Quadrupole Time-of-Flight Mass Spectrometer (QTOF-MS) with an electrospray
ionization (ESI) source.

o lonization Mode: Positive.
o Scan Range: m/z 100-1000.

o Data Acquisition: Acquire full scan MS and targeted MS/MS data for the [M+H]* ion of
visamminol-3'-0O-glucoside (m/z 439.1553).

o Data Analysis: Compare the retention time and mass spectrum of the peak in the sample
chromatogram with that of the visamminol-3'-O-glucoside standard. The accurate mass
and fragmentation pattern should match for positive identification.
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Caption: Putative signaling pathways modulated by chromone glycosides.

Conclusion
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Visamminol-3'-O-glucoside is an essential tool for the accurate chemical analysis and quality
control of herbal medicines and related products. Its use as a reference standard allows for the
development and validation of robust analytical methods, ensuring the consistency and
reliability of research and commercial products. Further investigation into its biological activities
may reveal its potential as a therapeutic agent or a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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